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Compound of Interest

Compound Name: Demeton-o sulfone

Cat. No.: B1618998

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Demeton-O-
sulfone analytical standards in a laboratory setting. Demeton-O-sulfone is a metabolite of the
organophosphate insecticide Demeton. Due to its potential presence in food and environmental
samples, accurate analytical standards are crucial for monitoring and research.

Physicochemical and Analytical Data

A summary of the key physicochemical and analytical properties of Demeton-O-sulfone is
provided below for easy reference.
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Property Value Source
diethoxy-(2-
Chemical Name ethylsulfonylethoxy)- LGC Standards

sulfanylidene-A>-phosphane

CAS Number 4891-54-7 LGC Standards

Molecular Formula CsH1905PS:2 PubChem

Molecular Weight 290.3 g/mol PubChem

Monoisotopic Mass 290.04115305 Da PubChem
White to pale yellowish,

Appearance ) ) ) INCHEM
microcrystalline solid

N Miscible with water; soluble in
Solubility INCHEM

most organic solvents

Toxicological Information

Demeton-O-sulfone, like other organophosphates, is an inhibitor of the enzyme

acetylcholinesterase (AChE).

Toxicological Endpoint

Information

Source

Mechanism of Action

Inhibition of
acetylcholinesterase, leading

to an accumulation of the

neurotransmitter acetylcholine.

Potential Symptoms of

Exposure

Headaches, dizziness, and in
severe cases, respiratory

distress.

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for Demeton-O-sulfone is the inhibition of

acetylcholinesterase (AChE) in the synaptic cleft. The following diagram illustrates this
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pathway.
Caption: Acetylcholinesterase inhibition by Demeton-O-sulfone.

Experimental Protocols
General Workflow for Pesticide Residue Analysis

The following diagram outlines the typical workflow for the analysis of pesticide residues, such
as Demeton-O-sulfone, in food or environmental samples.

Caption: General workflow for pesticide residue analysis.

Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food matrices.

Materials:

Homogenized sample (e.g., fruit, vegetable)

» Acetonitrile (ACN)

¢ Magnesium sulfate (MgSOa), anhydrous

e Sodium chloride (NaCl)

» Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

e Centrifuge tubes (50 mL and 15 mL)

e Centrifuge

Vortex mixer

Protocol:

o Extraction:
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1. Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
2. Add 10-15 mL of acetonitrile.

3. Add the appropriate QUEChERS extraction salts (e.g., MgSOa4 and NaCl).
4. Immediately cap and shake vigorously for 1 minute.

5. Centrifuge at >3000 rcf for 5 minutes.

o Dispersive SPE Cleanup:

1. Take an aliquot of the upper acetonitrile layer and transfer it to a 15 mL d-SPE tube
containing MgSOa and a suitable sorbent (e.g., PSA for general cleanup, C18 for fatty
matrices).

2. Cap the tube and vortex for 30 seconds.
3. Centrifuge at a high rcf for 5 minutes.

4. The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

Instrumental Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and
selective technique for the quantification of Demeton-O-sulfone.

Instrumentation and Conditions (Example):
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Parameter Setting

LC System UHPLC system

C18 reversed-phase column (e.g., 100 x 2.1
Column
mm, 1.8 um)

) Water with 0.1% formic acid and 5 mM
Mobile Phase A ]
ammonium formate

) Methanol with 0.1% formic acid and 5 mM
Mobile Phase B _
ammonium formate

Start with 5% B, ramp to 95% B over 10 min,

Gradient hold for 2 min, return to initial conditions and
equilibrate.

Flow Rate 0.3 mL/min

Injection Volume 5puL

MS System Triple quadrupole mass spectrometer

lonization Mode Electrospray lonization (ESI), Positive

To be optimized for Demeton-O-sulfone.
N Precursor ion will be [M+H]*. Product ions
MRM Transitions _ _ _
should be determined by infusion of a standard

solution.

Typically in the low pg/kg range, depending on
Limit of Detection (LOD
( ) the matrix and instrumentation.

Note: The specific MRM transitions, collision energies, and retention time will need to be
determined empirically on the instrument used.

Instrumental Analysis: GC-MS

Gas chromatography-mass spectrometry (GC-MS) can also be used for the analysis of
Demeton-O-sulfone, particularly for its volatility.

Instrumentation and Conditions (Example):
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Parameter Setting

Gas chromatograph with a mass selective

GC System
detector (MSD)
DB-5ms or equivalent (e.g., 30 m x 0.25 mm,
Column
0.25 pm)
Carrier Gas Helium at a constant flow of 1.2 mL/min
Inlet Temperature 250 °C
Injection Mode Splitless

Start at 70 °C, hold for 2 min, ramp to 280 °C at

Oven Program ) )
10 °C/min, hold for 5 min.

MSD Transfer Line 280 °C
lonization Mode Electron lonization (El), 70 eV
Acquisition Mode Selected lon Monitoring (SIM) or Full Scan

To be determined from the mass spectrum of a
Monitored | /2) Demeton-O-sulfone standard. Key fragments
onitored lons (m/z
should be selected for quantification and

qualification.

Quality Control and Data Analysis

o Calibration: Prepare a series of matrix-matched calibration standards by spiking blank matrix
extract with known concentrations of the Demeton-O-sulfone analytical standard.

o Recovery: Fortify blank samples with the analytical standard at different concentration levels
to determine the method's recovery and precision.

« Quantification: Quantify the analyte in samples by comparing the peak area to the calibration
curve.

o Confirmation: Confirm the identity of the analyte by comparing the retention time and the
ratio of quantifier and qualifier ion transitions (for MS/MS) or the full mass spectrum with that
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of the analytical standard.

These application notes and protocols are intended as a guide. Laboratories should validate
these methods for their specific matrices and instrumentation to ensure accurate and reliable
results.

 To cite this document: BenchChem. [Application Notes and Protocols for Demeton-O-sulfone
Analytical Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618998#demeton-o-sulfone-analytical-standards-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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